Cas no 321998-06-5 (1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol)

• Product name: 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol
• CAS No: 321998-06-5
• MDL: MFCD00141222
• CID: 4646003

1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol Chemical and Physical Properties

Names and Identifiers

• 1-(4-PHENYL-2-THIAZOLYL)-1-TERT-BUTYL-3,3'-DIMETHYL-5-HYDROXY[4,5']-BIPYRAZOL
• (4E)-4-(2-tert-butyl-5-methyl-1H-pyrazol-3-ylidene)-5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-one
• 2-tert-butyl-5,5'-dimethyl-2'-(4-phenyl-1,3-thiazol-2-yl)-2H,2'H-[3,4'-bipyrazole]-3'-ol
• [4,5'-Bi-1H-pyrazol]-5-ol, 1'-(1,1-dimethylethyl)-3,3'-dimethyl-1-(4-phenyl-2-thiazolyl)- (9CI)
• 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

• MDL： MFCD00141222

Additional information on 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

Professional Introduction to Compound with CAS No. 321998-06-5 and Product Name: 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol

The compound identified by the CAS number 321998-06-5 and the product name 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a bipyrazole core linked to a thiazole ring, makes it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of bipyrazole derivatives in the design of novel therapeutic agents. The bipyrazole scaffold, characterized by its rigid planar structure and rich hydrogen bonding potential, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The presence of the 4-Phenyl-2-thiazolyl moiety in this compound adds an additional layer of complexity, which may contribute to its unique pharmacological properties. This moiety has been shown to exhibit significant interactions with various biological systems, making it a valuable component in the development of new drugs.

The 1-tert-butyl-3,3'-dimethyl substituents in the molecule are strategically positioned to enhance its stability and bioavailability. These groups provide steric hindrance, which can protect the molecule from metabolic degradation and improve its pharmacokinetic profile. Furthermore, the 5-hydroxy group introduces a polar functional moiety that can facilitate hydrogen bonding interactions with biological targets. These interactions are crucial for the binding affinity and efficacy of drug molecules.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can target multiple pathways simultaneously. The compound 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol aligns well with this trend due to its complex structure and diverse functional groups. Studies have suggested that such multifunctional molecules may offer synergistic effects when used in combination therapies, leading to improved treatment outcomes.

One of the most exciting aspects of this compound is its potential application in treating inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular interactions. The bipyrazole core and thiazole ring have been shown to modulate several key inflammatory mediators, making them attractive candidates for anti-inflammatory drug development. Preclinical studies have demonstrated that derivatives of this class can inhibit the production of pro-inflammatory cytokines and reduce inflammation-induced tissue damage.

The 5-hydroxy group in the molecule is particularly noteworthy for its potential role in enhancing therapeutic efficacy. Hydroxyl groups are known to participate in hydrogen bonding interactions, which are essential for the binding of drug molecules to their targets. This property may contribute to the compound's ability to interact effectively with biological receptors and enzymes involved in inflammatory pathways.

Another area of interest is the potential application of this compound in anticancer therapy. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Research has shown that bipyrazole derivatives can induce apoptosis in cancer cells by interfering with critical signaling pathways involved in cell survival and proliferation. The structural features of 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol, particularly the bipyrazole core and thiazole ring, make it a promising candidate for further investigation as an anticancer agent.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental studies. Molecular docking simulations have been used to evaluate the binding affinity of this compound to various biological targets. These simulations suggest that it can interact effectively with enzymes involved in cancer cell proliferation and inflammation-related pathways.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules efficiently. The use of transition metal-catalyzed reactions has been particularly useful in facilitating key bond-forming steps required for constructing the bipyrazole core and thiazole ring.

In conclusion, the compound identified by CAS number 321998-06-5 and named 1-(4-Phenyl-2-thiazolyl)-1-tert-butyl-3,3'-dimethyl-5-hydroxy4,5'-bipyrazol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. Current research trends suggest that this compound has potential applications in treating inflammatory diseases and cancer. With continued research and development, it is likely that this molecule will play an important role in future therapeutic strategies.